Cas no 1249027-31-3 (3-(1H-1,3-benzodiazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1249027-31-3
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6022406
• PubChem ID: 61924768
• Update Time: 2025-10-22

3-(1H-1,3-benzodiazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanamide, α-(methylamino)-
• 3-(1h-Benzo[d]imidazol-1-yl)-2-(methylamino)propanamide
• 3-(1H-1,3-benzodiazol-1-yl)-2-(methylamino)propanamide
• AKOS011198701
• 1249027-31-3
• CS-0292682
• EN300-1140197

• Inchi： 1S/C11H14N4O/c1-13-9(11(12)16)6-15-7-14-8-4-2-3-5-10(8)15/h2-5,7,9,13H,6H2,1H3,(H2,12,16)
• InChI Key： OMFJZKNSLGISSF-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=CC=CC=C12)C(NC)C(=O)N

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 462.4±55.0 °C(Predicted)
• pka: 15.86±0.50(Predicted)

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-2-(methylamino)propanamide

3-(1H-1,3-Benzodiazol-1-yl)-2-(methylamino)propanamide: A Comprehensive Overview

3-(1H-1,3-Benzodiazol-1-yl)-2-(methylamino)propanamide, also known by its CAS number 1249027-31-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a benzodiazole ring system with an amino acid-derived propanamide moiety. The benzodiazole group, a fused bicyclic structure consisting of a benzene ring and a diazole ring, is known for its versatile reactivity and potential applications in drug design. The propanamide portion of the molecule introduces additional functional groups that can influence the compound's solubility, stability, and bioavailability.

The synthesis of 3-(1H-1,3-Benzodiazol-1-yl)-2-(methylamino)propanamide involves a multi-step process that typically begins with the preparation of the benzodiazole core. This is often achieved through condensation reactions involving o-phenylenediamine derivatives and carbonyl compounds. Subsequent steps involve the introduction of the methylamino group and the propanamide chain, which are critical for tuning the compound's physicochemical properties. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

From a pharmacological perspective, 3-(1H-1,3-Benzodiazol-1-yl)-2-(methylamino)propanamide has shown promise in various therapeutic areas. Its ability to modulate key biological targets, such as protein kinases and ion channels, makes it a valuable tool in drug discovery. For instance, studies have demonstrated its potential as an inhibitor of certain kinase enzymes involved in cancer cell proliferation. Additionally, the compound has been investigated for its anti-inflammatory and antioxidant properties, which could be relevant in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The structural versatility of 3-(1H-1,3-Benzodiazol-1-yl)-2-(methylamino)propanamide allows for further chemical modifications to enhance its therapeutic profile. Researchers have explored substituent effects on the benzodiazole ring and the propanamide chain to optimize potency, selectivity, and pharmacokinetic properties. These efforts have led to the development of analogs with improved bioavailability and reduced off-target effects.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structure of 3-(1H-1,3-Benzodiazol-1-yl)-2-(methylamino)propanamide. These methods provide detailed insights into the compound's molecular geometry, stereochemistry, and intermolecular interactions.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed how it interacts with target proteins at atomic resolution, while quantum mechanical calculations have provided insights into its electronic structure and reactivity.

In conclusion, 3-(1H-1,3-Benzodiazol-1-yl)-2-(methylamino)propanamide (CAS No. 1249027-31-3) is a multifaceted compound with significant potential in drug development and chemical research. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable asset in addressing unmet medical needs.